Cas no 1484765-63-0 (2-Chloro-3-(2-methoxyethoxy)pyridine)

2-Chloro-3-(2-methoxyethoxy)pyridine is a versatile pyridine derivative featuring a chloro substituent at the 2-position and a 2-methoxyethoxy side chain at the 3-position. This compound serves as a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The chloro group enhances reactivity for further functionalization, while the 2-methoxyethoxy moiety contributes to improved solubility and steric modulation. Its structural properties make it suitable for cross-coupling reactions, nucleophilic substitutions, and other transformations. The compound’s stability under standard conditions ensures reliable handling and storage. Its well-defined reactivity profile facilitates precise synthetic pathways, making it a useful building block for complex molecule development.
2-Chloro-3-(2-methoxyethoxy)pyridine structure
1484765-63-0 structure
Product Name:2-Chloro-3-(2-methoxyethoxy)pyridine
CAS No:1484765-63-0
MF:C8H10ClNO2
MW:187.623501300812
MDL:MFCD21106853
CID:4784051
Update Time:2025-10-29

2-Chloro-3-(2-methoxyethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-3-(2-methoxyethoxy)pyridine
    • 2-Chloro-3-(2-methoxy-ethoxy)-pyridine
    • 2-Chloro-3-(2-methoxyethoxy)pyridine
    • MDL: MFCD21106853
    • Inchi: 1S/C8H10ClNO2/c1-11-5-6-12-7-3-2-4-10-8(7)9/h2-4H,5-6H2,1H3
    • InChI Key: IXVUBQDDFBBTAG-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CN=1)OCCOC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 124
  • XLogP3: 1.6
  • Topological Polar Surface Area: 31.4

2-Chloro-3-(2-methoxyethoxy)pyridine Pricemore >>

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2-Chloro-3-(2-methoxyethoxy)pyridine Related Literature

Additional information on 2-Chloro-3-(2-methoxyethoxy)pyridine

2-Chloro-3-(2-methoxyethoxy)pyridine: A Comprehensive Overview

The compound CAS No. 1484765-63-0, commonly referred to as 2-Chloro-3-(2-methoxyethoxy)pyridine, is a heterocyclic aromatic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the pyridine family, which is a six-membered ring containing one nitrogen atom. The presence of a chlorine atom at position 2 and a 2-methoxyethoxy group at position 3 introduces unique electronic and steric properties, making it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of 2-Chloro-3-(2-methoxyethoxy)pyridine as a precursor for the development of novel bioactive molecules. For instance, researchers have explored its role in the synthesis of antifungal agents, where the chlorine atom at position 2 plays a critical role in enhancing the compound's ability to inhibit fungal growth. The methoxyethoxy group at position 3 not only increases the compound's solubility but also serves as a reactive site for further functionalization.

In the field of agrochemistry, 2-Chloro-3-(2-methoxyethoxy)pyridine has been utilized as an intermediate in the production of herbicides and insecticides. Its ability to undergo nucleophilic substitution reactions has made it an invaluable starting material for developing compounds with improved efficacy and reduced environmental impact. Recent advancements in green chemistry have further emphasized the importance of this compound in sustainable agricultural practices.

The synthesis of CAS No. 1484765-63-0 involves a multi-step process that typically begins with the chlorination of pyridine derivatives. The introduction of the 2-methoxyethoxy group is achieved through nucleophilic substitution or coupling reactions, depending on the desired regioselectivity. Researchers have recently reported optimized synthetic routes that minimize waste and improve yield, making this compound more accessible for large-scale production.

In terms of pharmacological applications, 2-Chloro-3-(2-methoxyethoxy)pyridine has shown promise as a lead compound for drug discovery. Its ability to modulate enzyme activity and interact with biological targets has been extensively studied in vitro and in vivo. For example, studies have demonstrated its potential as an inhibitor of kinases involved in cancer progression, suggesting its role in the development of anticancer therapies.

The environmental impact of CAS No. 1484765-63-0 has also been a topic of recent research. Scientists have investigated its biodegradation pathways and toxicity profiles to assess its safety for human health and ecosystems. These studies have provided valuable insights into designing safer alternatives and implementing effective waste management strategies.

In conclusion, 2-Chloro-3-(2-methoxyethoxy)pyridine (CAS No. 1484765-63-0) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application, position it as a key player in modern organic chemistry. As research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.

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